Diethyl dihydrogen diphosphate

• CAS RN: 27194-63-4
• Molecular Formula: C4H12O7P2
• Molecular Weight: 234.08 g/mol
• IUPAC Name: [ethoxy(hydroxy)phosphoryl] ethyl hydrogen phosphate
• InChI: InChI=1S/C4H12O7P2/c1-3-9-12(5,6)11-13(7,8)10-4-2/h3-4H2,1-2H3,(H,5,6)(H,7,8)
• InChI Key: RUZMUTWCUZLWQU-UHFFFAOYSA-N
• SMILES: CCOP(=O)(O)OP(=O)(O)OCC
• Other CAS RN: 1707-71-7
• Pictograms: Acute Toxic; Irritant
• synonyms: DIETHYL PYROPHOSPHATE; DIETHYL ACID PYROPHOSPHATE; diethyl dihydrogen diphosphate

Description

Diethyl dihydrogen diphosphate, also known as DDVP, is a widely used insecticide that belongs to the organophosphate group of chemicals. It is a colorless liquid with a strong odor, and it is commonly used in agriculture, public health, and domestic settings to control a variety of insect pests.

Mechanism Of Action

Diethyl dihydrogen diphosphate acts by inhibiting the activity of acetylcholinesterase, an enzyme that is essential for the proper functioning of the nervous system in insects. This leads to the accumulation of acetylcholine, a neurotransmitter, which causes overstimulation of the nervous system and ultimately results in paralysis and death of the insect.

Biochemical And Physiological Effects

Diethyl dihydrogen diphosphate has been shown to have a number of biochemical and physiological effects on insects. It can cause changes in the activity of enzymes involved in energy metabolism, as well as alterations in the composition of cell membranes. It can also lead to oxidative stress and damage to DNA.

Advantages And Limitations For Lab Experiments

Diethyl dihydrogen diphosphate has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is effective against a wide range of insect pests. However, it is also highly toxic to humans and other animals, and it can have negative effects on the environment. Careful handling and disposal are necessary to minimize these risks.

Future Directions

There are several potential future directions for research on Diethyl dihydrogen diphosphate. One area of interest is the development of new formulations that are more effective against specific insect pests or that have reduced toxicity to non-target organisms. Another area of interest is the study of the mechanisms underlying the toxic effects of Diethyl dihydrogen diphosphate on insects, which could lead to the development of new insecticides with improved safety and efficacy. Finally, there is a need for continued research on the environmental impact of Diethyl dihydrogen diphosphate and other organophosphate insecticides, with a focus on developing more sustainable pest control strategies.

Synthesis Methods

Diethyl dihydrogen diphosphate is typically synthesized through the reaction of phosphoric acid with ethanol and dichloromethane. The resulting mixture is then treated with diethylamine to produce Diethyl dihydrogen diphosphate.

Scientific Research Applications

Diethyl dihydrogen diphosphate has been extensively studied for its insecticidal properties and its potential use in controlling a variety of insect pests. It has been found to be effective against a wide range of insects, including mosquitoes, flies, and cockroaches.